Cas no 134419-42-4 (5-iodo-2,3-dimethoxybenzoic acid)
134419-42-4 structure
Product Name:5-iodo-2,3-dimethoxybenzoic acid
CAS No:134419-42-4
MF:C9H9IO4
MW:308.069835424423
CID:2124996
PubChem ID:10244736
Update Time:2025-04-21
5-iodo-2,3-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-iodo-2,3-dimethoxybenzoic acid
- 2,3-dimethoxy-5-iodobenzoic acid
- 134419-42-4
- FI67876
- DA-11922
- SCHEMBL7828568
-
- Inchi： 1S/C9H9IO4/c1-13-7-4-5(10)3-6(9(11)12)8(7)14-2/h3-4H,1-2H3,(H,11,12)
- InChI Key： CDTUOGIMRVPSJG-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=C(C(=O)O)C=1)OC)OC
Computed Properties
- Exact Mass: 307.95456Da
- Monoisotopic Mass: 307.95456Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.8Ų
5-iodo-2,3-dimethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B130438-250mg |
5-Iodo-2,3-dimethoxybenzoic Acid |
134419-42-4 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130438-500mg |
5-Iodo-2,3-dimethoxybenzoic Acid |
134419-42-4 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130438-2.5g |
5-Iodo-2,3-dimethoxybenzoic Acid |
134419-42-4 | 2.5g |
$ 185.00 | 2022-06-07 |
5-iodo-2,3-dimethoxybenzoic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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